Cas no 2763750-17-8 (1-Amino-3-cyclobutylpropan-2-ol hydrochloride)

• Product Name: 1-Amino-3-cyclobutylpropan-2-ol hydrochloride
• CAS No: 2763750-17-8
• MF: C₇H₁₆ClNO
• MW: 165.661041259766
• CID: 5417059
• PubChem ID: 165999157
• Update Time: 2025-05-19

1-Amino-3-cyclobutylpropan-2-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• Cyclobutaneethanol, α-(aminomethyl)-, hydrochloride (1:1)
• 1-amino-3-cyclobutylpropan-2-ol hydrochloride
• Z5787667532
• 2763750-17-8
• EN300-37356040
• 1-Amino-3-cyclobutylpropan-2-ol hydrochloride

• Inchi： 1S/C7H15NO.ClH/c8-5-7(9)4-6-2-1-3-6;/h6-7,9H,1-5,8H2;1H
• InChI Key： XQXSFCUNQGRXBK-UHFFFAOYSA-N
• SMILES： Cl.OC(CN)CC1CCC1

Computed Properties

• Exact Mass: 165.0920418g/mol
• Monoisotopic Mass: 165.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 81
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2Ų

Additional information on 1-Amino-3-cyclobutylpropan-2-ol hydrochloride

Comprehensive Overview of 1-Amino-3-cyclobutylpropan-2-ol hydrochloride (CAS No. 2763750-17-8)

1-Amino-3-cyclobutylpropan-2-ol hydrochloride (CAS No. 2763750-17-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its cyclobutyl and amino alcohol functional groups, is widely studied for its potential applications in drug discovery and medicinal chemistry. The presence of both amine and hydroxyl groups makes it a versatile intermediate for synthesizing more complex molecules, particularly in the development of bioactive compounds.

In recent years, the demand for 1-Amino-3-cyclobutylpropan-2-ol hydrochloride has increased due to its relevance in designing small-molecule therapeutics. Researchers are particularly interested in its role as a building block for kinase inhibitors and GPCR-targeted drugs, which are hot topics in oncology and neurology. The compound's cyclobutyl ring contributes to its unique stereochemistry, enabling precise interactions with biological targets—a feature highly sought after in structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, CAS No. 2763750-17-8 is often discussed in the context of chiral synthesis and enantioselective catalysis. Its hydrochloride salt form enhances stability and solubility, making it suitable for high-throughput screening (HTS) applications. Laboratories focusing on fragment-based drug design (FBDD) frequently utilize this compound to explore novel pharmacophores. Given the rising interest in AI-driven drug discovery, computational chemists also leverage its molecular properties for in silico modeling and virtual screening.

The compound's nomenclature, 1-Amino-3-cyclobutylpropan-2-ol hydrochloride, reflects its IUPAC naming conventions, which are critical for chemical database indexing. Users searching for "cyclobutyl amino alcohol derivatives" or "CAS 2763750-17-8 applications" often seek information on its synthetic routes or commercial availability. Additionally, queries like "1-Amino-3-cyclobutylpropan-2-ol hydrochloride solubility" or "stability under acidic conditions" highlight practical concerns in laboratory settings.

Environmental and regulatory considerations are also part of the discourse around 2763750-17-8. While the compound is not classified as hazardous, its handling requires standard laboratory safety protocols. Researchers emphasize the importance of proper storage conditions (e.g., desiccated, low-temperature environments) to maintain its integrity. These details align with the growing emphasis on green chemistry and sustainable synthesis practices in the pharmaceutical industry.

In summary, 1-Amino-3-cyclobutylpropan-2-ol hydrochloride (CAS No. 2763750-17-8) represents a critical tool in modern drug development. Its structural features and functional groups make it invaluable for medicinal chemistry, while its compatibility with computational tools ensures its relevance in next-generation drug discovery. As the scientific community continues to explore its potential, this compound remains a focal point for innovation in targeted therapy and precision medicine.